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Compound of Interest

Compound Name: GR 64349

Cat. No.: B549517 Get Quote

This document provides immediate, essential safety protocols, operational instructions, and

disposal plans for the handling of GR 64349, a potent and selective tachykinin NK2 receptor

agonist. The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and proper experimental

conduct.

Personal Protective Equipment (PPE) and Safety
Precautions
Adherence to standard laboratory safety protocols is paramount when handling GR 64349. The

following table summarizes the required personal protective equipment and handling

procedures based on information from safety data sheets.
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Safety Measure Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

To prevent eye contact with the

compound.

Hand Protection
Appropriate chemical-resistant

gloves (e.g., nitrile rubber).

To avoid skin contact. Gloves

should be inspected before

use and changed frequently,

especially if contaminated.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

handling large quantities or if

there is a risk of aerosolization.

To prevent inhalation of the

compound.

Skin and Body Protection Laboratory coat.
To protect personal clothing

and skin from contamination.

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the laboratory.

To prevent accidental

ingestion.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of GR 64349 and to ensure the

safety of laboratory personnel.

Procedure Details

Handling

Avoid creating dust. Use in a chemical fume

hood. Avoid inhalation, and contact with eyes,

skin, and clothing.[1][2]

Storage
Store at -20°C. Keep the container tightly sealed

in a dry and well-ventilated place.

Spill Management

In case of a spill, wear appropriate PPE, absorb

the spill with inert material, and place it in a

suitable container for disposal. Avoid allowing

the substance to enter drains.
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Disposal Plan
All waste materials contaminated with GR 64349 must be handled as hazardous waste and

disposed of in accordance with institutional and local regulations.

Waste Type Disposal Procedure

Unused Compound Dispose of as hazardous chemical waste.

Contaminated Materials

Includes gloves, pipette tips, vials, etc. Place in

a designated, sealed hazardous waste

container.

Experimental Protocols
In Vitro: Intracellular Calcium Mobilization Assay
This protocol is designed to measure the agonist activity of GR 64349 on the NK2 receptor by

quantifying changes in intracellular calcium levels.

Methodology:

Cell Culture: Culture Chinese Hamster Ovary (CHO) cells stably expressing the human NK2

receptor in appropriate media.

Cell Plating: Seed the cells into a 96-well black, clear-bottom plate and allow them to adhere

overnight.

Dye Loading: Wash the cells with a buffer (e.g., Hanks' Balanced Salt Solution with 20 mM

HEPES) and then incubate with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the

dark at 37°C for 1 hour.

Compound Preparation: Prepare a serial dilution of GR 64349 in the assay buffer.

Measurement:

Place the plate in a fluorescence plate reader equipped with an automated liquid handling

system.
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Measure the baseline fluorescence.

Add the GR 64349 dilutions to the wells.

Continuously measure the fluorescence intensity to detect the increase in intracellular

calcium.

Data Analysis: The increase in fluorescence is proportional to the concentration of

intracellular calcium. Plot the peak fluorescence intensity against the logarithm of the GR
64349 concentration to determine the EC50 value.

In Vivo: Assessment of Agonist Effect in a Rat Model
This protocol outlines a procedure to evaluate the in vivo effects of GR 64349.

Methodology:

Animal Model: Use adult male Sprague-Dawley rats.

Compound Formulation: Dissolve GR 64349 in a suitable vehicle, such as sterile saline. The

concentration should be prepared based on the desired dosage and administration volume.

Administration: Administer GR 64349 via the desired route (e.g., intravenous,

subcutaneous).

Monitoring: Observe the animals for physiological and behavioral changes relevant to NK2

receptor activation (e.g., changes in blood pressure, heart rate, or specific behavioral

responses).

Data Collection: Record the observed effects at predefined time points post-administration.

Data Analysis: Analyze the collected data to determine the dose-response relationship and

the time course of the effects of GR 64349.

Tachykinin NK2 Receptor Signaling Pathway
Activation of the Tachykinin NK2 receptor by an agonist like GR 64349 initiates a G-protein

coupled signaling cascade. The diagram below illustrates this pathway.
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Caption: Tachykinin NK2 Receptor Signaling Cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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